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Compound of Interest

Compound Name: Src Inhibitor 3

Cat. No.: B2713055 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Product Identifier: Src Inhibitor 3
Synonyms: C-terminal Src Kinase (CSK) Inhibitor CAS Number: 2380027-49-4

Introduction
Src Inhibitor 3 is a potent and orally active inhibitor of C-terminal Src Kinase (CSK).[1][2] CSK

is a critical negative regulator of the Src family of protein kinases (SFKs), which are key

signaling molecules in various cellular processes, including cell growth, differentiation,

migration, and immune responses.[1][3][4] By phosphorylating a conserved C-terminal tyrosine

residue, CSK locks SFKs in an inactive conformation.[1] Inhibition of CSK by Src Inhibitor 3
prevents this inhibitory phosphorylation, leading to the activation of SFKs. This mechanism is

particularly relevant in T-cell receptor (TCR) signaling, where SFKs such as LCK play a crucial

role.[5][6] By inhibiting CSK, Src Inhibitor 3 can enhance T-cell activation and proliferation in

response to antigen stimulation.[1] These application notes provide detailed protocols for the

use of Src Inhibitor 3, including recommended solvent and storage conditions, and its

application in relevant cellular assays.
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Property Value Reference

CAS Number 2380027-49-4 [1]

Molecular Formula C₃₄H₃₂ClFN₈O₄ [1]

Molecular Weight 671.12 g/mol [1]

IC₅₀ (CSK HTRF Assay) < 3 nM [1][2]

IC₅₀ (CSK Caliper Assay) < 4 nM [1][2]

Appearance Solid powder [7]

Purity >98% [7]

Solvent and Storage Conditions
Proper handling and storage of Src Inhibitor 3 are crucial for maintaining its stability and

activity.

Condition Recommendation Additional Notes

Recommended Solvent Dimethyl sulfoxide (DMSO) [1][7]

Solubility in DMSO ≥ 95 mg/mL (≥ 141.55 mM)

[7] To enhance solubility, it is

recommended to warm the

solution to 37°C and use

sonication.[1]

Storage of Solid Powder -20°C for up to 3 years [7]

Storage of Stock Solution

Store in aliquots to avoid

repeated freeze-thaw cycles.

[1] -80°C for up to 1 year[7] or

6 months[1] -20°C for up to 1

month[1]

Use freshly opened,

anhydrous DMSO for

preparing stock solutions as

hygroscopic DMSO can

negatively impact solubility.

Shipping

Shipped with blue ice or at

room temperature for short

durations.

[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Tyrosine-protein_kinase_CSK
https://en.wikipedia.org/wiki/Tyrosine-protein_kinase_CSK
https://en.wikipedia.org/wiki/Tyrosine-protein_kinase_CSK
https://en.wikipedia.org/wiki/Tyrosine-protein_kinase_CSK
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2018.01771/full
https://en.wikipedia.org/wiki/Tyrosine-protein_kinase_CSK
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2018.01771/full
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2023.1206539/full
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2023.1206539/full
https://www.benchchem.com/product/b2713055?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tyrosine-protein_kinase_CSK
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2023.1206539/full
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2023.1206539/full
https://en.wikipedia.org/wiki/Tyrosine-protein_kinase_CSK
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2023.1206539/full
https://en.wikipedia.org/wiki/Tyrosine-protein_kinase_CSK
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2023.1206539/full
https://en.wikipedia.org/wiki/Tyrosine-protein_kinase_CSK
https://en.wikipedia.org/wiki/Tyrosine-protein_kinase_CSK
https://en.wikipedia.org/wiki/Tyrosine-protein_kinase_CSK
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2713055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway
CSK is a key negative regulator of Src Family Kinases (SFKs). The diagram below illustrates

the signaling pathway affected by Src Inhibitor 3.
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Caption: CSK-mediated negative regulation of SFK activity in T-cell signaling.
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Experimental Protocols
Protocol 1: In Vitro T-Cell Proliferation Assay
This protocol describes a method to assess the effect of Src Inhibitor 3 on T-cell proliferation

following stimulation of the T-cell receptor (TCR).

A. Workflow

1. Coat 96-well plate
with anti-CD3 antibody

2. Isolate T-cells and
label with CFSE

3. Add T-cells to wells with
Src Inhibitor 3 & anti-CD28

4. Incubate for 72 hours
at 37°C, 5% CO₂

5. Analyze CFSE dilution
by Flow Cytometry

6. Quantify T-cell
proliferation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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